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Introduction
Dye-sensitized solar cells (DSSCs) have emerged as a promising alternative to conventional

silicon-based photovoltaic devices due to their low production cost, ease of fabrication, and

respectable power conversion efficiencies. The core of a DSSC is a photosensitizer (dye) that

absorbs light and injects electrons into a wide-bandgap semiconductor. While synthetic dyes,

such as ruthenium-based complexes, have demonstrated high efficiencies, their high cost and

potential environmental concerns have driven research towards natural pigments.

Enocyanin, a commercial food-grade colorant derived from grape skins (Vitis vinifera), is rich

in anthocyanins. These naturally occurring pigments are responsible for the red, purple, and

blue colors in many flowers and fruits. The molecular structure of anthocyanins, featuring

hydroxyl and carbonyl groups, allows for effective binding to the titanium dioxide (TiO₂)

photoanode of a DSSC, facilitating the crucial electron transfer process upon light absorption.

This document provides detailed application notes and experimental protocols for the utilization

of enocyanin and related grape-derived anthocyanins as sensitizers in DSSCs.

Principle of Operation
The operation of an enocyanin-sensitized solar cell follows the fundamental principles of

DSSCs. Upon illumination, the enocyanin dye molecules adsorbed onto the surface of the

nanocrystalline TiO₂ layer absorb photons, leading to the excitation of electrons from the
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highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO).

The excited electrons are then injected into the conduction band of the TiO₂ semiconductor.

These electrons percolate through the porous TiO₂ film to the conductive substrate (FTO or ITO

glass) and then flow through an external circuit to the counter electrode. At the counter

electrode, the electrons reduce the oxidized species of the redox electrolyte (typically an

iodide/triiodide couple), which in turn regenerates the oxidized dye molecules, completing the

circuit.

Experimental Protocols
Protocol 1: Extraction of Anthocyanin Dye from Grape
Skin
This protocol describes a general method for extracting anthocyanins from grape skins, which

is analogous to the composition of commercial enocyanin.

Materials:

Fresh or dried grape skins

Ethanol (95%)

Hydrochloric acid (HCl) or Nitric acid (HNO₃) (0.1 M)

Mortar and pestle

Centrifuge

Filter paper

Procedure:

Wash fresh grape skins thoroughly with deionized water and dry them. If using dried skins,

proceed to the next step.

Grind the grape skins into a fine powder using a mortar and pestle.
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Macerate the powdered grape skins in an acidified ethanol solution (e.g., 95% ethanol with

0.1 M HCl or HNO₃) at a solid-to-liquid ratio of 1:10 (w/v).

Stir the mixture in the dark for 24 hours at room temperature to facilitate the extraction of

anthocyanins.

Separate the solid residue from the extract by centrifugation at 4000 rpm for 15 minutes,

followed by filtration through filter paper.[1]

The resulting dark-colored filtrate is the anthocyanin dye extract. Store it in a dark, airtight

container at 4°C until use.

Protocol 2: Fabrication of the TiO₂ Photoanode
Materials:

Fluorine-doped Tin Oxide (FTO) coated glass

Titanium dioxide (TiO₂) nanopowder (e.g., Degussa P25)

Acetylacetone

Triton X-100 (or other non-ionic surfactant)

Ethanol

Doctor blade or screen-printing setup

Muffle furnace

Procedure:

Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water,

and ethanol, each for 15 minutes. Dry the substrates with a stream of nitrogen or clean air.

Prepare the TiO₂ paste:

Grind 6 g of TiO₂ nanopowder in a mortar with a small amount of acetic acid (as a

dispersant).
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Slowly add a solution containing 1 mL of acetylacetone and a few drops of Triton X-100 in

20 mL of ethanol while grinding.

Continue grinding until a uniform, viscous paste is formed.

Coat the TiO₂ paste onto the conductive side of the FTO glass using the doctor blade

technique to ensure a uniform thickness.

Air-dry the coated electrode for 10 minutes.

Sinter the TiO₂ film in a muffle furnace at 450°C for 30 minutes to remove organic binders

and ensure good particle-to-particle connectivity.

Allow the photoanode to cool down to room temperature.

Protocol 3: Sensitization of the Photoanode and
Assembly of the DSSC
Materials:

Prepared TiO₂ photoanode

Enocyanin/grape skin extract

Platinum-coated FTO glass (counter electrode)

Iodide/triiodide electrolyte solution

Thermoplastic sealant (e.g., Surlyn)

Binder clips

Procedure:

Immerse the sintered TiO₂ photoanode in the enocyanin/grape skin dye solution for 24

hours in a dark environment to allow for sufficient dye adsorption.[2]
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After sensitization, rinse the photoanode with ethanol to remove any non-adsorbed dye

molecules and then dry it.

Assemble the DSSC in a sandwich-like configuration by placing the thermoplastic sealant

between the dye-sensitized photoanode and the platinum-coated counter electrode.

Heat the assembly on a hot plate at around 100°C to melt the sealant and bond the two

electrodes together, leaving a small opening for electrolyte injection.

Introduce the iodide/triiodide electrolyte into the cell through the opening via capillary action.

Seal the opening completely using the sealant and a hot soldering iron.

Use binder clips to hold the cell together firmly.

Data Presentation
The performance of a DSSC is characterized by several key parameters obtained from the

current density-voltage (J-V) curve under simulated sunlight (AM 1.5G, 100 mW/cm²). These

parameters include the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor

(FF), and overall power conversion efficiency (η).

Dye Source Voc (V)
Jsc
(mA/cm²)

FF η (%) Reference

Grape Skin

Extract
0.48 1.52 - 0.48 [2]

Black Grapes

(Vitis vinifera)
0.40 5.71 - 1.194 [1]

Black Grapes

(Vitis vinifera)
0.73 9.72 0.51 3.63 [3]

Vitis labrusca

Grape
0.293 0.045 0.46 - [4]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8839975/
https://www.tandfonline.com/doi/full/10.1080/16583655.2022.2070367
https://www.mdpi.com/2079-6412/12/11/1781
https://www.researchgate.net/publication/270596931_Anthocyanin_from_Vitis_labrusca_grape_used_as_sensitizer_in_DSSC_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PhotoanodeElectrolyteCounter Electrode

FTO Glass

External Load

e⁻
TiO₂ Nanoparticles

3. Electron
TransportEnocyanin (Dye)

2. Electron
Injection (e⁻)

I⁻ / I₃⁻

5. Dye
RegenerationPlatinum Catalyst

4. Electrolyte
ReductionFTO Glass

Sunlight (hν)
1. Light

Absorption

e⁻

Click to download full resolution via product page

Caption: Working principle of an Enocyanin-sensitized solar cell.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b080283?utm_src=pdf-body-img
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Fabrication

Characterization

FTO Glass Cleaning
(Detergent, DI Water, Ethanol)

TiO₂ Coating
(Doctor Blade/Screen Printing)

TiO₂ Paste Preparation
(TiO₂ powder, binder, solvent)

Enocyanin/Grape Dye Extraction
(Solvent Extraction)

Dye Sensitization
(Immersion in dye solution)

Counter Electrode
(Pt-coated FTO)

Cell Assembly
(Sandwich structure with sealant)

Sintering
(450°C, 30 min)

Electrolyte Injection

Final Sealing

J-V Characterization
(AM 1.5G, 100 mW/cm²)

Performance Analysis
(Voc, Jsc, FF, η)

Click to download full resolution via product page

Caption: Experimental workflow for DSSC fabrication and characterization.
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Conclusion
Enocyanin and other grape-derived anthocyanin extracts represent a viable, low-cost, and

environmentally friendly alternative to synthetic dyes for use in dye-sensitized solar cells. While

the power conversion efficiencies are currently modest compared to ruthenium-based

sensitizers, there is significant potential for improvement through optimization of dye extraction

and purification, modification of the TiO₂ photoanode structure, and the use of co-sensitization

techniques. The protocols and data presented herein provide a solid foundation for researchers

to explore and enhance the performance of enocyanin-based DSSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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